4-(4-Methylphenyl)-2-pyridin-4-ylquinoline

• IUPAC Name: 4-(4-methylphenyl)-2-pyridin-4-ylquinoline
• InChI: InChI=1S/C21H16N2/c1-15-6-8-16(9-7-15)19-14-21(17-10-12-22-13-11-17)23-20-5-3-2-4-18(19)20/h2-14H,1H3
• InChI Key: IYGKRJZSQVHRBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NC3=CC=CC=C32)C4=CC=NC=C4
• Molecular Formula: C21H16N2
• Molecular Weight: 296.4 g/mol

Description

4-(4-Methylphenyl)-2-pyridin-4-ylquinoline is a chemical compound that belongs to the class of quinoline derivatives. This compound has gained significant attention in scientific research due to its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 4-(4-Methylphenyl)-2-pyridin-4-ylquinoline is not fully understood. However, it has been suggested that this compound may exert its therapeutic effects by inhibiting various signaling pathways involved in cancer cell growth and proliferation. In addition, 4-(4-Methylphenyl)-2-pyridin-4-ylquinoline may act as an antioxidant by scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects:
Studies have shown that 4-(4-Methylphenyl)-2-pyridin-4-ylquinoline has various biochemical and physiological effects. In cancer research, this compound has been found to induce apoptosis (programmed cell death) in cancer cells. In addition, 4-(4-Methylphenyl)-2-pyridin-4-ylquinoline has been shown to inhibit cancer cell migration and invasion. In antiviral research, this compound has been found to inhibit the replication of the hepatitis C virus. Moreover, 4-(4-Methylphenyl)-2-pyridin-4-ylquinoline has been shown to have antioxidant properties, which may protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-Methylphenyl)-2-pyridin-4-ylquinoline in lab experiments include its high purity and yield, and its potential therapeutic applications in various diseases. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 4-(4-Methylphenyl)-2-pyridin-4-ylquinoline. One direction is to further investigate its potential therapeutic applications in various diseases, such as cancer and neurodegenerative diseases. Another direction is to study its mechanism of action in more detail to better understand how it exerts its therapeutic effects. Moreover, future studies could focus on developing more potent and selective derivatives of 4-(4-Methylphenyl)-2-pyridin-4-ylquinoline for use in therapeutic applications.

Synthesis Methods

The synthesis of 4-(4-Methylphenyl)-2-pyridin-4-ylquinoline can be achieved using various methods. One of the most commonly used methods is the Pd-catalyzed Suzuki-Miyaura coupling reaction. This method involves the reaction of 2-chloro-4-(4-methylphenyl)quinoline with pyridine-4-boronic acid in the presence of a palladium catalyst and a base. The reaction yields 4-(4-Methylphenyl)-2-pyridin-4-ylquinoline with high purity and yield.

Scientific Research Applications

4-(4-Methylphenyl)-2-pyridin-4-ylquinoline has shown potential therapeutic applications in various diseases. It has been studied for its anticancer, antiviral, and antioxidant properties. In cancer research, 4-(4-Methylphenyl)-2-pyridin-4-ylquinoline has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In antiviral research, this compound has shown activity against the hepatitis C virus. In addition, 4-(4-Methylphenyl)-2-pyridin-4-ylquinoline has been studied for its antioxidant properties, which may have potential applications in the treatment of neurodegenerative diseases.